Cas no 1849194-97-3 (1H-Imidazole, 2-(3-azetidinylmethyl)-1-methyl-)

• Product Name: 1H-Imidazole, 2-(3-azetidinylmethyl)-1-methyl-
• CAS No: 1849194-97-3
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6427683
• PubChem ID: 155894303
• Update Time: 2025-08-04

1H-Imidazole, 2-(3-azetidinylmethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(3-azetidinylmethyl)-1-methyl-
• 1849194-97-3
• 2-(Azetidin-3-ylmethyl)-1-methyl-2,3-dihydro-1H-imidazole

• Inchi： 1S/C8H13N3/c1-11-3-2-10-8(11)4-7-5-9-6-7/h2-3,7,9H,4-6H2,1H3
• InChI Key： SEAXYWGERLDZCF-UHFFFAOYSA-N
• SMILES： C1(CC2CNC2)N(C)C=CN=1

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 305.5±15.0 °C(Predicted)
• pka: 10.73±0.40(Predicted)

Additional information on 1H-Imidazole, 2-(3-azetidinylmethyl)-1-methyl-

Research Brief on 1H-Imidazole, 2-(3-azetidinylmethyl)-1-methyl- (CAS: 1849194-97-3): Recent Advances and Applications

The compound 1H-Imidazole, 2-(3-azetidinylmethyl)-1-methyl- (CAS: 1849194-97-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The imidazole core, combined with the azetidinylmethyl substituent, offers a versatile scaffold for modulating biological targets, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

Recent studies have highlighted the role of 1H-Imidazole, 2-(3-azetidinylmethyl)-1-methyl- as a potent modulator of specific neurotransmitter receptors, including GABA_A and NMDA receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for GABA_A receptor subtypes, suggesting its potential as an anxiolytic or anticonvulsant agent. The study employed molecular docking and in vitro binding assays to elucidate the compound's interaction with receptor binding sites, revealing key structural determinants for its activity.

In addition to its CNS applications, 1H-Imidazole, 2-(3-azetidinylmethyl)-1-methyl- has shown promise in targeting inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2023) reported that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study attributed this effect to the compound's ability to disrupt NF-κB signaling, a critical pathway in inflammation. These findings position the compound as a potential candidate for the development of novel anti-inflammatory therapeutics.

The synthesis of 1H-Imidazole, 2-(3-azetidinylmethyl)-1-methyl- has also been a focus of recent research. A 2022 paper in Organic Process Research & Development detailed an optimized synthetic route that improves yield and scalability while minimizing the use of hazardous reagents. The new method employs a one-pot condensation strategy, reducing the number of purification steps and enhancing the overall efficiency of production. This advancement is particularly relevant for industrial-scale manufacturing, where cost-effectiveness and environmental considerations are paramount.

Despite these promising developments, challenges remain in the clinical translation of 1H-Imidazole, 2-(3-azetidinylmethyl)-1-methyl-. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and a relatively short half-life in vivo, necessitating further structural optimization. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations. Additionally, comprehensive toxicology studies are underway to evaluate the compound's safety profile, a critical step in its progression toward preclinical development.

In conclusion, 1H-Imidazole, 2-(3-azetidinylmethyl)-1-methyl- (CAS: 1849194-97-3) represents a compelling case study in the intersection of chemical biology and drug discovery. Its dual activity in CNS modulation and inflammation highlights the potential for multifunctional therapeutics. Continued research into its mechanism of action, synthetic accessibility, and pharmacological properties will be essential to unlock its full therapeutic potential. The compound's journey from bench to bedside exemplifies the challenges and opportunities in modern drug development, offering valuable insights for researchers in the field.